1-Hydroxy-2,6,6-trimethylcyclohex-2-ene-1-carboxylic acid

• CAS No.: 918437-21-5
• Molecular Formula: C10H16O3
• Molecular Weight: 184.23 g/mol
• IUPAC Name: 1-hydroxy-2,6,6-trimethylcyclohex-2-ene-1-carboxylic acid
• InChI: InChI=1S/C10H16O3/c1-7-5-4-6-9(2,3)10(7,13)8(11)12/h5,13H,4,6H2,1-3H3,(H,11,12)
• InChI Key: QULIYULVQQVVIC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CCCC(C1(C(=O)O)O)(C)C

Description

1-Hydroxy-2,6,6-trimethylcyclohex-2-ene-1-carboxylic acid is an organic compound with the molecular formula C₁₀H₁₆O₃ It is characterized by a cyclohexene ring substituted with a hydroxyl group, three methyl groups, and a carboxylic acid group

Preparation Methods

The synthesis of 1-Hydroxy-2,6,6-trimethylcyclohex-2-ene-1-carboxylic acid can be achieved through several routes. One common method involves the oxidation of 2,6,6-trimethylcyclohex-2-ene-1-carboxylic acid using suitable oxidizing agents under controlled conditions . Industrial production methods may involve the use of catalytic processes to enhance yield and efficiency .

Chemical Reactions Analysis

1-Hydroxy-2,6,6-trimethylcyclohex-2-ene-1-carboxylic acid undergoes various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form corresponding ketones or aldehydes.

Reduction: The carboxylic acid group can be reduced to form alcohols.

Substitution: The hydroxyl group can participate in nucleophilic substitution reactions with electrophiles. Common reagents used in these reactions include oxidizing agents like potassium permanganate and reducing agents like lithium aluminum hydride. Major products formed from these reactions depend on the specific conditions and reagents used.

Scientific Research Applications

1-Hydroxy-2,6,6-trimethylcyclohex-2-ene-1-carboxylic acid has several scientific research applications:

Chemistry: It is used as an intermediate in the synthesis of various organic compounds.

Biology: It may be studied for its potential biological activities and interactions with biomolecules.

Medicine: Research may explore its potential therapeutic properties and applications in drug development.

Industry: It can be used in the production of fragrances and flavoring agents due to its unique chemical properties.

Mechanism of Action

The mechanism of action of 1-Hydroxy-2,6,6-trimethylcyclohex-2-ene-1-carboxylic acid involves its interaction with specific molecular targets. The hydroxyl and carboxylic acid groups can form hydrogen bonds and participate in various biochemical pathways. These interactions can influence the compound’s biological activity and potential therapeutic effects .

Comparison with Similar Compounds

1-Hydroxy-2,6,6-trimethylcyclohex-2-ene-1-carboxylic acid can be compared with similar compounds such as:

2,6,6-Trimethylcyclohex-2-ene-1-carboxylic acid: Lacks the hydroxyl group, which may affect its reactivity and applications.

4-Hydroxy-2,6,6-trimethylcyclohex-1-enecarbaldehyde: Contains an aldehyde group instead of a carboxylic acid group, leading to different chemical properties and uses.

2,6,6-Trimethyl-1-cyclohexene-1-acetaldehyde: